Cas no 1805273-80-6 (2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805273-80-6
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4918731
• Update Time: 2025-10-12

2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H6ClF2NO/c8-2-4-1-5(7(9)10)6(12)3-11-4/h1,3,7,12H,2H2
• InChI Key： SMGAFTDGIJECLK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine

Exploring the Chemistry and Applications of 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine (CAS No 1805273-80-6)

The compound 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine, identified by the CAS number CAS No 1805273-80-6, is a versatile organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative features a unique combination of functional groups, including a chloromethyl group, a difluoromethyl group, and a hydroxyl group, which contribute to its diverse reactivity and utility.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of electron-withdrawing groups like chloromethyl (-CHCl) and difluoromethyl (-CF₂H) significantly alters the electronic properties of the pyridine ring, making it more reactive towards nucleophilic substitutions and electrophilic additions. The hydroxyl group at position 5 further enhances the molecule's ability to participate in hydrogen bonding, which is crucial for its solubility and bioavailability in aqueous environments.

One of the most promising applications of 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine lies in its use as an intermediate in organic synthesis. Researchers have demonstrated that this compound can serve as a valuable building block for constructing complex heterocyclic structures, which are essential components in many bioactive molecules. For instance, its ability to undergo nucleophilic substitution reactions at the chloromethyl position has been exploited to synthesize various pyridine-based pharmaceutical agents.

In addition to its synthetic utility, this compound has shown potential in catalytic applications. The fluorinated methyl group imparts unique steric and electronic effects that can be harnessed to develop more efficient catalysts for industrial processes. Recent advancements in asymmetric catalysis have particularly benefited from such fluorinated pyridine derivatives, as they can act as chiral ligands or catalyst supports.

The hydroxyl group at position 5 plays a critical role in determining the compound's reactivity and selectivity. Studies have shown that this group can be easily modified through oxidation or protection/deprotection strategies, enabling fine-tuning of the molecule's properties for specific applications. For example, oxidation of the hydroxyl group to a ketone or carboxylic acid has been shown to enhance its compatibility with certain biochemical pathways.

From an environmental perspective, understanding the degradation pathways of CAS No 1805273-80-6 is crucial for assessing its impact on ecosystems. Recent research has focused on identifying microbial degradation mechanisms and photodegradation products of this compound under various environmental conditions. These studies aim to develop sustainable methods for waste management and pollution control involving such organic compounds.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine represents a valuable compound with multifaceted applications across chemistry and pharmacology. Its unique structure offers numerous opportunities for innovation in drug development, catalysis, and materials science. As ongoing research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern chemical technologies.